
Essential Safety and Logistical Information for
Handling Cyanine7.5 Amine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyanine7.5 amine

Cat. No.: B606873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols, operational guidance, and

disposal plans for the handling of Cyanine7.5 amine. Adherence to these procedures is critical

for ensuring laboratory safety and regulatory compliance. Cyanine7.5 amine is a near-infrared

(NIR) fluorescent dye, and like all chemical reagents, requires careful handling to minimize

exposure and environmental impact.

I. Chemical and Safety Data
While a specific Safety Data Sheet (SDS) for Cyanine7.5 amine was not located, the following

data has been compiled from supplier information for Cyanine7.5 amine and related cyanine

dyes. It is imperative to treat this compound as potentially hazardous.
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Property Value Source

Chemical Name Cyanine7.5 amine BroadPharm, Lumiprobe

CAS Number 2104005-17-4 BroadPharm, Lumiprobe

Molecular Formula C₅₁H₆₄N₄O BroadPharm

Molecular Weight 749.1 g/mol BroadPharm

Appearance Dark colored solid
sulfo-Cyanine7.5 amine

product info

Solubility
Soluble in DMSO, DMF, and

alcohols
BroadPharm

Excitation Maximum 788 nm BroadPharm

Emission Maximum 808 nm BroadPharm

Storage Store at -20°C in the dark. BroadPharm, Lumiprobe

Toxicity

Data not available. Treat as

toxic by inhalation, ingestion,

and skin contact.

General guidance for cyanine

dyes

Health Hazards
May cause eye, skin, and

respiratory irritation.

General guidance for

fluorescent dyes

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following PPE is mandatory when handling Cyanine7.5 amine and its solutions.

Eye and Face Protection:

Safety Goggles: Chemical splash goggles are required at all times.

Face Shield: A face shield must be worn over safety goggles when there is a risk of

splashing, such as during the preparation of stock solutions or bulk handling.

Hand Protection:
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Gloves: Due to the high skin permeability of Dimethyl Sulfoxide (DMSO), the

recommended solvent for Cyanine7.5 amine, standard nitrile gloves may not provide

adequate protection. It is strongly recommended to use one of the following:

Butyl rubber gloves

Fluoroelastomer gloves

Neoprene gloves

Double gloving is recommended. Gloves must be inspected before use and changed

immediately if contaminated.

Body Protection:

Lab Coat: A flame-resistant lab coat is required.

Full Coverage: Long pants and closed-toe shoes are mandatory.

Respiratory Protection:

All work with solid Cyanine7.5 amine and its concentrated solutions in volatile solvents

must be conducted in a certified chemical fume hood to avoid inhalation of dust or

aerosols.

Operational Plan: Step-by-Step Handling Protocol
This section details the procedural steps for the safe preparation and use of Cyanine7.5 amine
solutions, focusing on a common application: protein labeling.

A. Preparation of Cyanine7.5 Amine Stock Solution
Work Area Preparation:

Ensure the chemical fume hood is operational and the work area is clean and free of

clutter.

Cover the work surface with absorbent, disposable bench paper.
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Reagent Equilibration:

Allow the vial of solid Cyanine7.5 amine to equilibrate to room temperature before

opening to prevent moisture condensation.

Dissolution in DMSO:

In the chemical fume hood, carefully weigh the desired amount of Cyanine7.5 amine.

Add anhydrous (dry) DMSO to the solid dye to prepare a stock solution, typically at a

concentration of 10 mg/mL.

Vortex the solution until the dye is completely dissolved. Protect the stock solution from

light.

B. Experimental Protocol: Protein Labeling
This protocol is a general guideline for conjugating Cyanine7.5 amine to a protein via a

suitable crosslinker (e.g., an NHS ester-activated carboxylic acid).

Protein Preparation:

Prepare the protein solution in an amine-free buffer (e.g., PBS, MES, or HEPES) at a

concentration of 2-10 mg/mL. Buffers containing primary amines like Tris or glycine are not

suitable as they will compete in the reaction.

Adjust the pH of the protein solution to 8.5-9.5 using a suitable buffer, such as 1 M sodium

bicarbonate.

Labeling Reaction:

If not already activated, the amine group of Cyanine7.5 amine must be reacted with a

homobifunctional crosslinker (e.g., a bis-NHS ester) before it can label the protein.

Alternatively, the protein's carboxyl groups can be activated to react with the dye's amine.

This protocol assumes the use of a pre-activated dye or a suitable crosslinking strategy.

Slowly add the calculated amount of the activated Cyanine7.5 amine solution to the

protein solution while gently stirring. The volume of DMSO should ideally be less than 10%
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of the total reaction volume to avoid protein precipitation.

Incubate the reaction mixture for 1-3 hours at room temperature or overnight at 4°C,

protected from light. Gentle shaking or rotation can improve conjugation efficiency.

Purification of the Labeled Protein:

Remove the unconjugated dye from the labeled protein using a desalting column or

dialysis.

Analyze the conjugate using SDS-PAGE and fluorescence scanning to confirm labeling

and purity.

Disposal Plan
All materials contaminated with Cyanine7.5 amine must be treated as hazardous chemical

waste.

Waste Segregation:

Liquid Waste: Collect all liquid waste containing Cyanine7.5 amine, including unused

stock solutions, reaction mixtures, and the initial rinses of contaminated labware, in a

designated, leak-proof, and clearly labeled hazardous waste container.

Solid Waste: Dispose of all contaminated solid waste, such as pipette tips, gloves, bench

paper, and purification columns, in a separate, clearly labeled hazardous waste container

for solids.

Container Management:

Keep waste containers securely sealed when not in use.

Store waste containers in a designated and secure satellite accumulation area away from

general lab traffic.

Spill Management:

In case of a spill, immediately alert others in the vicinity.
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Wearing appropriate PPE, contain the spill with an absorbent material suitable for

chemical spills.

Collect the contaminated absorbent material and dispose of it as hazardous solid waste.

For large spills, evacuate the area and contact your institution's Environmental Health &

Safety (EHS) department.

Regulatory Compliance:

Follow all institutional, local, and national regulations for hazardous waste disposal. In

California, for example, chemical wastes may fall under specific regulations that require

disposal through certified hazardous waste handlers.

Visual Workflow and Relationship Diagrams
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Experimental Workflow for Handling Cyanine7.5 Amine

Preparation
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Collect Solid Waste
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Prepare and Buffer Protein Solution

Collect Liquid Waste

Add Dye Solution to Protein

Incubate (Protected from Light)

Separate Labeled Protein

Analyze via SDS-PAGE
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Caption: Workflow for handling Cyanine7.5 amine from preparation to disposal.
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Safety and Disposal Logical Relationships

Hazard Identification

Control Measures
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DMSO (Skin Permeation Enhancer)
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SOP & Training
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Dispose via EHS
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Caption: Logical relationships between hazards, controls, and disposal for Cyanine7.5 amine.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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